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Compound of Interest

Compound Name: Tosyl cyanide

Cat. No.: B147045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data

for Tosyl Cyanide (p-toluenesulfonyl cyanide), a versatile reagent in organic synthesis. This

document is intended to serve as a core reference for researchers, scientists, and

professionals in drug development, offering detailed spectral information and the

methodologies for its acquisition.

Core Spectroscopic Data
Tosyl cyanide (C₈H₇NO₂S, Molecular Weight: 181.21 g/mol ) is a crystalline solid at room

temperature.[1] Its structure, featuring a tosyl group attached to a cyanide moiety, gives rise to

characteristic spectroscopic signatures that are crucial for its identification and characterization

in chemical reactions.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of tosyl cyanide by providing

information about the hydrogen (¹H) and carbon (¹³C) environments within the molecule.

¹H NMR Data

The ¹H NMR spectrum of tosyl cyanide is characterized by signals corresponding to the

aromatic protons of the tosyl group and the protons of the methyl group.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results

¹³C NMR Data

The ¹³C NMR spectrum provides insights into the carbon framework of the molecule.

Chemical Shift (δ) ppm Assignment

Data not available in search results

Infrared (IR) Spectroscopy
Infrared spectroscopy is instrumental in identifying the functional groups present in tosyl
cyanide, particularly the sulfonyl and cyanide groups.

Wavenumber (cm⁻¹) Functional Group

Data not available in search results

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of tosyl cyanide, confirming its elemental composition and structural integrity.

m/z Assignment

181 [M]⁺ (Molecular Ion)[3]

Further fragmentation data not available in

search results

Experimental Protocols
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The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific parameters may vary depending on the instrumentation and

experimental conditions.

NMR Spectroscopy
A sample of tosyl cyanide is typically dissolved in a deuterated solvent, such as chloroform-d

(CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), and transferred to an NMR tube. The spectrum is

then acquired on a spectrometer, with typical frequencies for ¹H NMR ranging from 300 to 600

MHz. Chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane

(TMS) internal standard.

IR Spectroscopy
The IR spectrum of solid tosyl cyanide can be obtained using the KBr pellet method. A small

amount of the sample is ground with dry potassium bromide (KBr) and pressed into a thin,

transparent disk. The spectrum is then recorded using an FTIR spectrometer. Alternatively, for

a solution, a small amount of the compound is dissolved in a suitable solvent (e.g., chloroform)

and the spectrum is recorded in a liquid cell.

Mass Spectrometry
For mass spectrometry, a dilute solution of tosyl cyanide in a volatile solvent like methanol or

acetonitrile is prepared. The sample is then introduced into the mass spectrometer, typically

using an electrospray ionization (ESI) or electron impact (EI) source. The instrument analyzes

the mass-to-charge ratio (m/z) of the resulting ions. High-resolution mass spectrometry

(HRMS) can be used to determine the exact mass and elemental composition.

Logical Relationships in Spectroscopic
Characterization
The different spectroscopic techniques provide complementary information that, when

combined, allows for the unambiguous identification and characterization of tosyl cyanide. The

logical workflow for this process is illustrated below.
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Caption: Logical workflow for the spectroscopic characterization of tosyl cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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